Cas no 85933-29-5 (S-(2-Hydroxypropyl)glutathione)

• Product Name: S-(2-Hydroxypropyl)glutathione
• CAS No: 85933-29-5
• MF: C₁₃H₂₃N₃O₇S
• MW: 365.402622461319
• CID: 1061145
• PubChem ID: 54254811
• Update Time: 2025-04-20

S-(2-Hydroxypropyl)glutathione Chemical and Physical Properties

Names and Identifiers

• S-(2-Hydroxypropyl)glutathione
• S-(2-HYDROXYPROPYL)GLUTATHIONE HYDROCHLORIDE
• starbld0024694
• S-(2,3-hydroxypropyl)-glutathione
• SCHEMBL8637507
• 85933-29-5
• 2-amino-5-[[1-(carboxymethylamino)-3-(2-hydroxypropylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• N5-(1-((Carboxymethyl)amino)-3-((2-hydroxypropyl)thio)-1-oxopropan-2-yl)glutamine
• L-?-Glutamyl-S-(2-hydroxypropyl)-L-cysteinylgycine; N-[N-L-?-glutamyl-S-(2-hydroxypropyl)-L-cysteinyl]glycine;

• Inchi： 1S/C13H23N3O7S/c1-7(17)5-24-6-9(12(21)15-4-11(19)20)16-10(18)3-2-8(14)13(22)23/h7-9,17H,2-6,14H2,1H3,(H,15,21)(H,16,18)(H,19,20)(H,22,23)
• InChI Key： QZGTWORENDJZMJ-UHFFFAOYSA-N
• SMILES： S(CC(C)O)CC(C(NCC(=O)O)=O)NC(CCC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 365.12567125g/mol
• Monoisotopic Mass: 365.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 204Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides